2-bromo-N-[2-(2,4-dimethylphenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 2-bromo-N-[2-(2,4-dimethylphenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C22H17BrN2O2/c1-13-7-9-16(14(2)11-13)22-25-19-12-15(8-10-20(19)27-22)24-21(26)17-5-3-4-6-18(17)23/h3-12H,1-2H3,(H,24,26)
• InChI Key: AXWQCYNQZRKDGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4Br)C
• Molecular Formula: C22H17BrN2O2
• Molecular Weight: 421.3 g/mol

Description

2-bromo-N-[2-(2,4-dimethylphenyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-bromo-N-[2-(2,4-dimethylphenyl)-1,3-benzoxazol-5-yl]benzamide is not fully understood. However, it has been shown to interact with proteins and other biomolecules in cells, which may be responsible for its potential applications in research.
Biochemical and Physiological Effects:
Studies have shown that 2-bromo-N-[2-(2,4-dimethylphenyl)-1,3-benzoxazol-5-yl]benzamide has biochemical and physiological effects. It has been shown to bind to amyloid fibrils, which could potentially aid in the development of new drugs for the treatment of neurodegenerative diseases. Additionally, this compound has been shown to have potential as a fluorescent probe for the detection of amyloid fibrils.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-N-[2-(2,4-dimethylphenyl)-1,3-benzoxazol-5-yl]benzamide in lab experiments is its potential as a fluorescent probe for the detection of amyloid fibrils. This could aid in the development of new drugs for the treatment of neurodegenerative diseases. However, one limitation of using this compound is that its mechanism of action is not fully understood, which could hinder its potential applications in research.

Future Directions

There are several potential future directions for the study of 2-bromo-N-[2-(2,4-dimethylphenyl)-1,3-benzoxazol-5-yl]benzamide. One direction is to further investigate its mechanism of action and how it interacts with proteins and other biomolecules in cells. Another direction is to explore its potential as a fluorescent probe for the detection of other biomolecules. Additionally, this compound could be studied further for its potential use in the development of new drugs for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 2-bromo-N-[2-(2,4-dimethylphenyl)-1,3-benzoxazol-5-yl]benzamide has been achieved through different methods. One such method involves the reaction of 2-amino-N-(2,4-dimethylphenyl)benzamide with 2-bromo-5-fluorobenzoxazole in the presence of a base. Another method involves the reaction of 2-amino-N-(2,4-dimethylphenyl)benzamide with 2-bromo-5-chlorobenzoxazole in the presence of a base. These methods have resulted in the successful synthesis of the compound.

Scientific Research Applications

2-bromo-N-[2-(2,4-dimethylphenyl)-1,3-benzoxazol-5-yl]benzamide has been studied for its potential applications in scientific research. It has been shown to have potential as a fluorescent probe for the detection of amyloid fibrils, which are associated with neurodegenerative diseases such as Alzheimer's disease. This compound has also been studied for its potential use in the development of new drugs for the treatment of cancer and other diseases.